Ethyl 3-fluoro-4-hydroxybenzoate
Cat. No. B2410434
M. Wt: 184.166
InChI Key: QEOZGTBBNDHZSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04714774
Procedure details
A mixture of 3-fluoro-4-hydroxybenzoic acid (1.2 g), ethanol (20 ml) and concentrated sulfuric acid (1 ml) was refluxed for 13 hours, then concentrated and extracted with chloroform. The extract was washed with aqueous sodium hydrogen carbonate solution, dried and the solvent was distilled off, whereby crystals of ethyl 3-fluoro-4-hydroxybenzoate (1.3 g) was obtained. m.p. 79°-80° C.
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:3]=[C:4]([CH:8]=[CH:9][C:10]=1[OH:11])[C:5]([OH:7])=[O:6].S(=O)(=O)(O)O.[CH2:17](O)[CH3:18]>>[F:1][C:2]1[CH:3]=[C:4]([CH:8]=[CH:9][C:10]=1[OH:11])[C:5]([O:7][CH2:17][CH3:18])=[O:6]
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Inputs
Step One
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Name
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|
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Quantity
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1.2 g
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Type
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reactant
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Smiles
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FC=1C=C(C(=O)O)C=CC1O
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Name
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|
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Quantity
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1 mL
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Type
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reactant
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Smiles
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S(O)(O)(=O)=O
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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C(C)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was refluxed for 13 hours
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Duration
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13 h
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with chloroform
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WASH
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Type
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WASH
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Details
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The extract was washed with aqueous sodium hydrogen carbonate solution
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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DISTILLATION
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Type
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DISTILLATION
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Details
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the solvent was distilled off
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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FC=1C=C(C(=O)OCC)C=CC1O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.3 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
